Cas no 2137706-00-2 (Cyclopropane, 1-(bromomethyl)-1-(3-methoxy-2,2-dimethylpropyl)-)

• Product Name: Cyclopropane, 1-(bromomethyl)-1-(3-methoxy-2,2-dimethylpropyl)-
• CAS No: 2137706-00-2
• MF: C₁₀H₁₉BrO
• MW: 235.161262750626
• CID: 5287504
• Update Time: 2025-08-02

Cyclopropane, 1-(bromomethyl)-1-(3-methoxy-2,2-dimethylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropane, 1-(bromomethyl)-1-(3-methoxy-2,2-dimethylpropyl)-

• Inchi： 1S/C10H19BrO/c1-9(2,8-12-3)6-10(7-11)4-5-10/h4-8H2,1-3H3
• InChI Key： ORXJBLURTFXRIQ-UHFFFAOYSA-N
• SMILES： C1(CBr)(CC(C)(C)COC)CC1

Additional information on Cyclopropane, 1-(bromomethyl)-1-(3-methoxy-2,2-dimethylpropyl)-

Comprehensive Overview of Cyclopropane, 1-(bromomethyl)-1-(3-methoxy-2,2-dimethylpropyl)- (CAS No. 2137706-00-2)

Cyclopropane, 1-(bromomethyl)-1-(3-methoxy-2,2-dimethylpropyl)- (CAS No. 2137706-00-2) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and pharmaceutical research. This compound, characterized by its unique cyclopropane ring and functional groups, is often utilized as a key intermediate in the synthesis of more complex molecules. Its molecular structure, featuring a bromomethyl group and a 3-methoxy-2,2-dimethylpropyl moiety, makes it a versatile building block for various chemical transformations.

The growing interest in cyclopropane derivatives stems from their widespread applications in drug discovery and material science. Researchers are particularly intrigued by the compound's potential to act as a precursor for bioactive molecules, including those targeting central nervous system (CNS) disorders and anti-inflammatory agents. Recent studies have highlighted the role of cyclopropane-containing compounds in modulating biological pathways, making CAS No. 2137706-00-2 a subject of ongoing investigation.

In the context of green chemistry and sustainable synthesis, Cyclopropane, 1-(bromomethyl)-1-(3-methoxy-2,2-dimethylpropyl)- has been explored for its compatibility with eco-friendly reaction conditions. The compound's reactivity under catalytic processes and its potential for atom-efficient transformations align with the global push toward environmentally benign chemical practices. This aspect is particularly relevant given the increasing demand for sustainable pharmaceuticals and biodegradable materials.

From a technical standpoint, the synthesis of Cyclopropane, 1-(bromomethyl)-1-(3-methoxy-2,2-dimethylpropyl)- involves multi-step procedures that often require precise control over reaction parameters. The compound's stereochemistry and regioselectivity are critical factors influencing its utility in asymmetric synthesis. Advanced techniques such as NMR spectroscopy and mass spectrometry are routinely employed to characterize its purity and structural integrity, ensuring its suitability for high-value applications.

The commercial availability of CAS No. 2137706-00-2 has also sparked interest among fine chemical manufacturers and research institutions. Its role in the development of novel agrochemicals and specialty polymers further underscores its industrial relevance. As the scientific community continues to explore its potential, Cyclopropane, 1-(bromomethyl)-1-(3-methoxy-2,2-dimethylpropyl)- remains a compound of significant academic and commercial value.

In summary, Cyclopropane, 1-(bromomethyl)-1-(3-methoxy-2,2-dimethylpropyl)- (CAS No. 2137706-00-2) represents a fascinating intersection of chemistry and innovation. Its structural features, combined with its broad applicability, make it a compelling subject for ongoing research. Whether in the realm of drug development, material science, or sustainable chemistry, this compound continues to inspire new avenues of scientific inquiry.